Cas no 685513-93-3 (1H-Pyrrolo[2,3-b]pyridin-5-amine, 4-fluoro-1-[tris(1-methylethyl)silyl]-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridin-5-amine, 4-fluoro-1-[tris(1-methylethyl)silyl]-
• CAS No: 685513-93-3
• MF: C₁₆H₂₆FN₃Si
• MW: 307.481647968292
• CID: 832959
• PubChem ID: 49758922
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-b]pyridin-5-amine, 4-fluoro-1-[tris(1-methylethyl)silyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridin-5-amine, 4-fluoro-1-[tris(1-methylethyl)silyl]-
• 1H-Indole,4-fluoro-1-(phenylsulfonyl)
• 4-Fluoro-1-benzosulfonyl-1H-indole
• 4-fluoro-1-phenylsulfonyl-1H-indole
• 4-fluoro-1-triisopropylsilanyl-1H-pyrrolo[2,3-b]pyridin-5-ylamine
• 685513-93-3
• DTXSID301153809
• 4-Fluoro-1-[tris(1-methylethyl)silyl]-1H-pyrrolo[2,3-b]pyridin-5-amine
• 1H-Pyrrolo[2,3-b]pyridin-5-amine,4-fluoro-1-[tris(1-methylethyl)silyl]-

• Inchi： 1S/C16H26FN3Si/c1-10(2)21(11(3)4,12(5)6)20-8-7-13-15(17)14(18)9-19-16(13)20/h7-12H,18H2,1-6H3
• InChI Key： ZINXVTOHYWMDLG-UHFFFAOYSA-N
• SMILES： [Si](C(C)C)(C(C)C)(C(C)C)N1C=CC2=C(C(=CN=C12)N)F

Computed Properties

• Exact Mass: 307.18800
• Monoisotopic Mass: 307.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2

Experimental Properties

• Density: 1.08
• Boiling Point: 340.5°C at 760 mmHg
• Flash Point: 159.7°C
• Refractive Index: 1.535
• PSA: 43.84000
• LogP: 5.36240